Cas no 1173110-86-5 ((S)-3-Methyl-1-phenylbutan-1-amine)

• Product Name: (S)-3-Methyl-1-phenylbutan-1-amine
• CAS No: 1173110-86-5
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD12910551
• CID: 836483
• PubChem ID: 53484737
• Update Time: 2024-11-03

(S)-3-Methyl-1-phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methyl-1-phenylbutan-1-amine hydrochloride
• (S)-3-METHYL-1-PHENYLBUTAN-1-AMINE-HCl
• (1S)-3-methyl-1-phenylbutan-1-amine,hydrochloride
• AKOS015923191
• 1269470-38-3
• (1S)-3-Methyl-1-phenylbutan-1-amine--hydrogen chloride (1/1)
• (1S)-3-methyl-1-phenylbutan-1-amine hydrochloride
• AKOS015969089
• 1173110-86-5
• CS-0097724
• (S)-3-Methyl-1-phenylbutan-1-aminehydrochloride
• DTXSID40704176
• SCHEMBL16292126
• MFCD12910551
• (S)-3-methyl-1-phenylbutan-1-amine HCl
• CS-16464
• Benzenemethanamine, alpha-(2-methylpropyl)-, hydrochloride (1:1), (alphaS)-
• (1S)-3-methyl-1-phenylbutan-1-amine;hydrochloride
• (S)-3-Methyl-1-phenylbutan-1-amine

• MDL： MFCD12910551
• Inchi： 1S/C11H17N.ClH/c1-9(2)8-11(12)10-6-4-3-5-7-10;/h3-7,9,11H,8,12H2,1-2H3;1H/t11-;/m0./s1
• InChI Key： HNQTWZNKDACDLN-MERQFXBCSA-N
• SMILES： Cl.N[C@H](C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 199.11300
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 4.23480